Cas no 103575-48-0 (Acetonitrile,2-[(2,4-dichlorophenyl)thio]-)

Acetonitrile,2-[(2,4-dichlorophenyl)thio]- structure
103575-48-0 structure
Product Name:Acetonitrile,2-[(2,4-dichlorophenyl)thio]-
CAS No:103575-48-0
MF:C8H5Cl2NS
MW:218.102998495102
CID:134060
PubChem ID:2779061
Update Time:2025-04-19

Acetonitrile,2-[(2,4-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-[(2,4-dichlorophenyl)thio]-
    • 2-(2,4-dichlorophenyl)sulfanylacetonitrile
    • 2-[(2,4-DICHLOROPHENYL)THIO]ACETONITRILE
    • 2-[(2,4-dichlorophenyl)-thio]acetonitrile
    • HMS555E12
    • CCG-246966
    • DTXSID30381258
    • 2-(2,4-dichlorophenylthio)acetonitrile
    • W-204502
    • FT-0610785
    • 2-[(2,4-dichlorophenyl)sulfanyl]acetonitrile
    • MFCD00068061
    • 103575-48-0
    • 2-(2,4-DICHLOROPHENYL)THIOACETONITRILE
    • AKOS015908787
    • Maybridge1_004852
    • Inchi: 1S/C8H5Cl2NS/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,4H2
    • InChI Key: YNQODSRRTQZVMK-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1SCC#N)Cl

Computed Properties

  • Exact Mass: 216.95200
  • Monoisotopic Mass: 216.9519757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • Melting Point: 70 °C
  • PSA: 49.09000
  • LogP: 3.60908
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